![molecular formula C15H12N2O2 B5785410 N-benzyl-2-cyano-3-(2-furyl)acrylamide](/img/structure/B5785410.png)
N-benzyl-2-cyano-3-(2-furyl)acrylamide
Overview
Description
N-benzyl-2-cyano-3-(2-furyl)acrylamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, biochemistry, and material science. This compound is known for its unique chemical structure and properties that make it an ideal candidate for developing new drugs, materials, and biochemical tools.
Scientific Research Applications
Chemical Synthesis and Compound Formation
N-benzyl-2-cyano-3-(2-furyl)acrylamide has been explored in the field of chemical synthesis. Burgaz et al. (2007) investigated the oxidative cyclization of 3-oxopropanenitriles with unsaturated amides, using manganese(III) acetate. This process yielded 4-cyano-2,3-dihydrofuran-3-carboxamides, indicating the potential of similar compounds in creating complex chemical structures (Burgaz et al., 2007).
Studies in Pharmacology and Chemistry
The compound's derivatives have been synthesized for potential pharmacological uses. For instance, Saikachi and Suzuki (1958, 1959) worked on synthesizing various derivatives, including 2-cyano-3-(5-nitro-2-furyl) acrylamides and esters, for potential antibacterial applications. However, they noted limited solubility in water and a lack of expected antibacterial activity (Saikachi & Suzuki, 1958)(Saikachi & Suzuki, 1959).
Corrosion Inhibition Research
Research by Abu-Rayyan et al. (2022) explored the impact of acrylamide derivatives as corrosion inhibitors in nitric acid solutions. They found that compounds like 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide were effective in this role, highlighting the potential of N-benzyl-2-cyano-3-(2-furyl)acrylamide derivatives in industrial applications (Abu-Rayyan et al., 2022).
Advanced Materials Development
In the field of material science, Raval et al. (2002) investigated the synthesis of composites using derivatives of 3-(2-furyl)acrylate. They examined the creation of glass fiber reinforced composites, showcasing the versatility of such compounds in developing new materials (Raval et al., 2002).
properties
IUPAC Name |
(E)-N-benzyl-2-cyano-3-(furan-2-yl)prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c16-10-13(9-14-7-4-8-19-14)15(18)17-11-12-5-2-1-3-6-12/h1-9H,11H2,(H,17,18)/b13-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSHOWOVDVQOHCN-UKTHLTGXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=CO2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CNC(=O)/C(=C/C2=CC=CO2)/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-benzyl-2-cyano-3-(furan-2-yl)prop-2-enamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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